3-Chloro-2-cyanobenzoic acid

• Molecular Formula: C8H4ClNO2
• Molecular Weight: 181.57 g/mol
• IUPAC Name: 3-chloro-2-cyanobenzoic acid
• InChI: InChI=1S/C8H4ClNO2/c9-7-3-1-2-5(8(11)12)6(7)4-10/h1-3H,(H,11,12)
• InChI Key: KVZUULWDZYNNCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C#N)C(=O)O

Description

3-Chloro-2-cyanobenzoic acid is a useful research compound. Its molecular formula is C8H4ClNO2 and its molecular weight is 181.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The mixture of 430 mg of methyl 3-chloro-2-cyanobenzoic acid obtained by the same manner as in U.S. Pat. No. 4,900,739, 22 ml of methanol and 2.5 ml of aqueous sodium hydroxide (1 mol/l) was stirring at room temperature for 2 hours. To the reaction mixture was added hydrochloride (5 mol/l) and was extracted with chloroform. The organic layer was washed with water and saturated brine, and then dried over magnesium sulfate. The organic layer was filtered and concentrated in vacuo to give the title compound.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

Lithium hydroxide (44.0 mg, 1.049 mmol) was added to a solution of the ethyl 3-chloro-2-cyanobenzoate (200 mg, 0.954 mmol) in 1,4-dioxane (2 mL) and water (2.000 mL) and the reaction was stirred at room temperature for 18 h. LCMS: No SM remains. The solvent was evaporated and the residue was dissolved in water. This was washed with Et2O and then carefully acidified (2M HCl) to pH ˜1. The resulting pink solid was collected, washed with water and dried invacuo to afford desired product in 153 mg).